Cas no 182176-14-3 (5(4H)-Oxazolone,4-(iodomethyl)-4-(1-methylethyl)-2-phenyl-)

• Product Name: 5(4H)-Oxazolone,4-(iodomethyl)-4-(1-methylethyl)-2-phenyl-
• CAS No: 182176-14-3
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 113797
• PubChem ID: 15234877
• Update Time: 2025-04-18

5(4H)-Oxazolone,4-(iodomethyl)-4-(1-methylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,4-(iodomethyl)-4-(1-methylethyl)-2-phenyl-
• 5(4H)-Oxazolone, 4-(iodomethyl)-4-(1-methylethyl)-2-phenyl-
• 182176-14-3
• 4-(iodomethyl)-2-phenyl-4-propan-2-yl-1,3-oxazol-5-one

• Inchi： 1S/C13H14INO2/c1-9(2)13(8-14)12(16)17-11(15-13)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： ZLFCOWIHEOFQGF-UHFFFAOYSA-N
• SMILES： ICC1(C(=O)OC(C2C=CC=CC=2)=N1)C(C)C

Computed Properties

• Exact Mass: 343.00652
• Monoisotopic Mass: 343.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66